Cas no 1804361-88-3 (2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine)
2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H3F4IN2O3/c8-1-3-5(12)6(17-7(9,10)11)4(2-13-3)14(15)16/h2H,1H2
- InChI Key: ZTLPIXYRCQWOJG-UHFFFAOYSA-N
- SMILES: IC1C(CF)=NC=C(C=1OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- XLogP3: 2.7
- Topological Polar Surface Area: 67.9
2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091446-1g |
2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine |
1804361-88-3 | 97% | 1g |
$1,475.10 | 2022-04-02 |
2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine
Recent Advances in the Study of 2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804361-88-3)
2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804361-88-3) is a highly specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluoromethyl and trifluoromethoxy substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense scientific inquiry.
The synthesis of 2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel palladium-catalyzed cross-coupling approach that significantly improves yield and purity. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations.
In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. For instance, a recent in vitro study revealed that 2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine effectively targets the JAK-STAT signaling pathway, suggesting its potential as a therapeutic agent for autoimmune disorders. These findings are supported by molecular docking simulations, which indicate strong binding affinity to key protein domains.
Moreover, the compound's unique chemical structure has also sparked interest in its potential applications in agrochemicals. Researchers have explored its use as a precursor for novel pesticides, owing to its stability and reactivity under environmental conditions. A 2022 report in Pest Management Science detailed its efficacy against a range of agricultural pests, with minimal toxicity to non-target organisms, aligning with the growing demand for sustainable pest control solutions.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular focus on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical and commercial applications.
In conclusion, 2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804361-88-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its versatile applications, from drug discovery to agrochemical development, underscore its significance. Future studies will likely focus on refining its synthesis, expanding its therapeutic potential, and ensuring its safety and efficacy in real-world applications.
1804361-88-3 (2-(Fluoromethyl)-3-iodo-5-nitro-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)